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Compound of Interest

Compound Name: 2-sec-Butylcyclohexanone

Cat. No.: B081716 Get Quote

Essential Safety and Handling Guide for 2-sec-
Butylcyclohexanone
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-sec-Butylcyclohexanone, tailored for researchers, scientists, and

drug development professionals. The following procedural guidance is designed to ensure safe

laboratory operations and environmental responsibility.

Immediate Safety and Hazard Information
2-sec-Butylcyclohexanone is a combustible liquid that may be harmful if swallowed.[1][2]

While some classifications under European regulations may not list it as a hazardous

substance, it is crucial to handle it with care due to potential risks.[3] It may cause skin and eye

irritation, and it is considered toxic to aquatic life with long-lasting effects.[2][4][5][6][7]

Therefore, preventing its release into the environment is imperative.[6]

Key Hazards:

Physical Hazard: Combustible liquid. Keep away from heat, sparks, and open flames.[1][3][4]

Health Hazards: May be harmful if swallowed.[1] May cause irritation to the skin, eyes, and

respiratory tract.[4][5][6]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2][6][7]
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Quantitative Data
While specific occupational exposure limits for 2-sec-Butylcyclohexanone have not been

established, the table below summarizes its key physical and chemical properties for risk

assessment.

Property Value Source Compound

Molecular Formula C₁₀H₁₈O 4-tert-Butylcyclohexanone[6]

Molecular Weight 154.25 g/mol 4-tert-Butylcyclohexanone[6]

Appearance Colorless Liquid 2-sec-Butylcyclohexanone[1]

Flash Point 78 °C (172.4 °F) 2-Tert-Butylcyclohexanone[4]

Autoignition Temperature 400 °C (752 °F) 2-Tert-Butylcyclohexanone[4]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-sec-Butylcyclohexanone to

minimize exposure. All handling should occur in a well-ventilated area, preferably within a

chemical fume hood.[4][5][6]
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

compliant with EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.[4]

Protects eyes from splashes.

A face shield should be worn

over safety goggles if there is

a significant risk of splashing.

[8]

Provides broader protection for

the face.

Hand Protection

Chemical-resistant gloves such

as Nitrile rubber or Neoprene.

[1] Always check manufacturer

recommendations for chemical

compatibility.[1]

Prevents skin contact.[4]

Skin and Body Protection
A lab coat or long-sleeved

clothing.[1]

Protects skin from accidental

contact.

Appropriate shoes that cover

the entire foot (closed-toe and

heel).

Prevents exposure from spills.

Respiratory Protection

Generally not required under

normal use with adequate

engineering controls (e.g.,

fume hood).[1]

Maintains exposure below any

applicable limits.

If ventilation is inadequate, use

a NIOSH/MSHA approved

respirator.[4]

Protects against inhalation of

vapors.

Operational Plan: Step-by-Step Guidance
Preparation and Precautionary Measures

Conduct a Risk Assessment: Before beginning work, evaluate the specific procedures and

quantities to be used to identify potential hazards.
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Verify Engineering Controls: Ensure a chemical fume hood is available and functioning

correctly. Facilities should also be equipped with an eyewash station and a safety shower.[4]

Assemble PPE: Gather all necessary PPE as specified in the table above. Inspect gloves for

any signs of degradation or puncture before use.

Prepare Spill Kit: Ensure a spill kit containing absorbent materials (e.g., vermiculite, sand) is

readily accessible.

Handling Procedures
Transportation: When moving the chemical, keep it in a tightly closed, properly labeled

container.

Dispensing/Weighing: Conduct all transfers and weighing operations within a chemical fume

hood to prevent vapor inhalation.

Heating: Keep the chemical away from heat, hot surfaces, sparks, and open flames.[1][3]

Use appropriate heating methods like a heating mantle or water bath; avoid open flames.

General Handling: Avoid contact with skin, eyes, and clothing.[3][4] Do not eat, drink, or

smoke in the laboratory area.[2] Wash hands thoroughly after handling the substance.[3][4]

Accidental Release Measures
Immediate Action: Evacuate non-essential personnel from the spill area.

Control Vapors: Ensure adequate ventilation. Remove all sources of ignition.[4]

Containment & Cleanup: Wearing appropriate PPE, absorb the spill with an inert material like

vermiculite or sand.[4] Collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[4]

Decontamination: Wash the spill area with detergent and water. Collect the cleaning

materials for disposal as hazardous waste.

First Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/97737.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL07031~~PDF~~MTR~~CGV4~~EN~~2025-09-20%2000:56:08~~2-sec-Butylcyclohexanone~~
https://www.tcichemicals.com/BE/en/sds/B3371_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3371_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/97737.pdf
https://www.fishersci.com/store/msds?partNumber=AC107915000&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B3371_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/97737.pdf
https://pim-resources.coleparmer.com/sds/97737.pdf
https://pim-resources.coleparmer.com/sds/97737.pdf
https://pim-resources.coleparmer.com/sds/97737.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Seek medical aid if irritation develops.[4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water. Call a poison control center or doctor immediately.

[2][4]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. Seek medical attention.[4]

Disposal Plan
The disposal of 2-sec-Butylcyclohexanone and its containers must be managed as

hazardous waste to prevent environmental contamination.[6]

Waste Collection
Chemical Waste: Collect all unused 2-sec-Butylcyclohexanone and reaction byproducts in

a designated, properly labeled, and sealed hazardous waste container.

Contaminated Materials: Any items grossly contaminated with the chemical, such as gloves,

absorbent pads, or disposable labware, must also be disposed of as hazardous waste in the

same designated container.[6]

Container Decontamination
Triple Rinsing: Empty containers that held the pure chemical must be triple-rinsed with a

suitable solvent (e.g., acetone or ethanol).[6]

Rinsate Collection: The solvent rinsate must be collected and treated as hazardous chemical

waste.[6]

Final Disposal of Container: After triple-rinsing and defacing the label, the container can

typically be disposed of in the regular trash, but always follow your institution's specific

guidelines.[6]
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Arranging for Final Disposal
Storage: Store the sealed hazardous waste container in a designated, well-ventilated

secondary containment area.

Pickup: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[6] Adhere to all local,

regional, and national regulations for hazardous waste disposal.[1]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely managing 2-sec-
Butylcyclohexanone in a laboratory setting.
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1. Preparation
- Risk Assessment
- Verify Fume Hood

- Assemble PPE

2. Handling
- Use Fume Hood

- Avoid Ignition Sources
- Wear Full PPE

Proceed if safe

3. Use in Experiment

Accidental Spill

4. Waste Collection
- Segregate Chemical Waste
- Collect Contaminated PPE

Post-experiment
Spill Cleanup

- Evacuate & Ventilate
- Absorb & Collect Waste

Initiate Protocol

First Aid Measures
- Skin/Eye Contact

- Ingestion/Inhalation

If Exposed

Dispose of materials

5. Final Disposal
- Arrange EHS Pickup
- Follow Regulations

Click to download full resolution via product page

Caption: Workflow for handling 2-sec-Butylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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